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Compound of Interest

Compound Name: 3-Hydroxypromazine

Cat. No.: B130020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

3-Hydroxypromazine. Adherence to these procedures is essential to ensure personal safety

and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Hydroxypromazine is a physiologically active substance that requires careful handling. The

primary hazards include severe skin and eye damage, and potential for allergic or asthmatic

reactions if inhaled[1]. The following table summarizes the key safety information and

recommended personal protective equipment.
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Hazard Category Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage[1].

Gloves: Chemical-resistant

gloves (e.g., nitrile or

neoprene)[2]. Double gloving

is recommended[3]. Protective

Clothing: Disposable gown

made of low-permeability fabric

with a solid front, long sleeves,

and tight-fitting cuffs[3].

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage[1].

Eye Protection: Safety goggles

and a face shield, or a full

face-piece respirator to protect

against splashes[2][4].

Respiratory Sensitization

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[1].

Respiratory Protection: A fit-

tested N95 or N100 NIOSH-

approved mask for airborne

particles. In case of

inadequate ventilation or

potential for aerosol formation,

a full face-piece chemical

cartridge-type respirator or a

powered air-purifying respirator

(PAPR) should be used[1][2].

Aquatic Hazard
H402: Harmful to aquatic

life[1].

N/A (Environmental

Precaution)

Operational Plan for Handling 3-Hydroxypromazine
This step-by-step protocol is designed to ensure the safe handling of 3-Hydroxypromazine in

a laboratory setting.

Pre-Handling Procedures
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Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of 3-Hydroxypromazine to be used and the potential for exposure.

Designated Area: All work with 3-Hydroxypromazine must be conducted in a designated

area, such as a chemical fume hood, to ensure good ventilation and containment.

Gather Materials: Assemble all necessary equipment, including PPE, spill containment

materials (absorbent pads, etc.), and waste disposal containers before beginning work.

Donning PPE: Put on all required PPE as specified in the table above. Ensure gloves are

worn over the cuffs of the lab coat or gown[3].

Handling Procedures
Weighing and Aliquoting:

Perform all weighing and aliquoting of solid 3-Hydroxypromazine within a chemical fume

hood to prevent inhalation of dust.

Use anti-static weigh paper or a weighing boat.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Experimental Use:

Handle all solutions containing 3-Hydroxypromazine within a fume hood.

Avoid the formation of aerosols[1].

Keep all containers of 3-Hydroxypromazine tightly closed when not in use.

Spill Management:

In case of a spill, immediately alert others in the vicinity.

For small spills, absorb the material with an inert absorbent (e.g., sand, diatomite) and

place it in a sealed container for disposal[1].

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Post-Handling Procedures
Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with 3-Hydroxypromazine using an appropriate cleaning agent.

Doffing PPE: Remove PPE in the correct order to avoid self-contamination. Dispose of all

disposable PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves[3].

Disposal Plan
Proper disposal of 3-Hydroxypromazine and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Chemical Waste:

Unused or expired 3-Hydroxypromazine and solutions containing it should be collected in

a designated, labeled, and sealed hazardous waste container.

Contaminated Solid Waste:

All disposable items that have come into contact with 3-Hydroxypromazine, including

gloves, weigh paper, pipette tips, and absorbent pads, must be disposed of as hazardous

waste[5].

Place these items in a clearly labeled, sealed waste bag or container.

Sharps Waste:

Needles, syringes, and other sharps contaminated with 3-Hydroxypromazine must be

placed in a designated sharps container for hazardous waste.

Disposal Procedures
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

specific chemical contents.
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Storage: Store hazardous waste in a designated, secure area away from general laboratory

traffic.

Pickup: Arrange for the collection of hazardous waste by your institution's environmental

health and safety department or a licensed hazardous waste disposal company[5][6].

Environmental Precaution: Do not dispose of 3-Hydroxypromazine down the drain or in the

regular trash. Avoid release to the environment[1][7].

Visual Workflow Guides
The following diagrams illustrate the key decision-making processes for PPE selection and

waste disposal.

Caption: Workflow for selecting appropriate PPE.

Caption: Step-by-step disposal plan for generated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
3-Hydroxypromazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130020#personal-protective-equipment-for-handling-
3-hydroxypromazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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